Cas no 2247106-63-2 (tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate
• CAS No: 2247106-63-2
• MF: C₁₁H₁₄FNO₅S
• MW: 291.295965671539
• CID: 6490077
• PubChem ID: 165719689
• Update Time: 2025-06-08

tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2247106-63-2
• tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate
• EN300-6493465

• Inchi： 1S/C11H14FNO5S/c1-11(2,3)18-10(15)13-8-5-4-7(6-9(8)14)19(12,16)17/h4-6,14H,1-3H3,(H,13,15)
• InChI Key： YEKJJOULDMYLDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 291.05767188g/mol
• Monoisotopic Mass: 291.05767188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate

tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate (CAS No. 2247106-63-2): A Comprehensive Overview

tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate (CAS No. 2247106-63-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound, characterized by its tert-butyl carbamate moiety and a fluorosulfonyl-substituted phenol, offers a promising scaffold for the design and synthesis of bioactive molecules.

The tert-butyl carbamate group is a well-known protecting group in organic synthesis, often used to mask primary amines during multistep reactions. This functional group provides stability and enhances the solubility of the compound, making it an attractive choice for various pharmaceutical applications. The fluorosulfonyl substitution on the phenol ring introduces additional reactivity and electronic properties, which can significantly influence the compound's biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in improving pharmacokinetic properties and target selectivity. The fluorosulfonyl group in tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate can modulate the lipophilicity and metabolic stability of the molecule, thereby enhancing its therapeutic potential. This is particularly relevant in the development of drugs targeting G protein-coupled receptors (GPCRs) and other membrane-bound proteins.

In terms of synthetic methodology, tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves the reaction of 4-fluorophenol with tert-butyl isocyanate, followed by sulfonylation with fluorine gas or a suitable fluorinating agent. The resulting compound can then be further modified to introduce additional functional groups or to optimize its pharmacological profile.

The biological evaluation of tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate has shown promising results in various assays. Preclinical studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by modulating key signaling pathways in cancer cells.

One of the key challenges in the development of tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate is optimizing its pharmacokinetic properties to ensure adequate bioavailability and minimal toxicity. Researchers are currently exploring various prodrug strategies and formulation approaches to enhance its oral absorption and reduce potential side effects. These efforts are crucial for advancing this compound from preclinical studies to clinical trials.

The safety profile of tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, tert-butyl N-[4-(fluorosulfonyl)-2-hydroxyphenyl]carbamate (CAS No. 2247106-63-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological profile and advance it through clinical trials, ultimately contributing to the discovery of new treatments for various diseases.